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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Methyl-1,2-butadiene (CAS No. 598-25-4), an important organic compound
with applications in synthesis. This document collates critical data including physicochemical
properties, reactivity profiles, and safety information. All quantitative data is presented in
structured tables for ease of reference. While specific detailed experimental protocols are not
available in the public domain, this guide outlines general experimental workflows for the
characterization of this compound.

Introduction

3-Methyl-1,2-butadiene, also known as 1,1-dimethylallene, is a colorless, flammable liquid
with the chemical formula CsHs.[1][2] It belongs to the allene class of organic compounds,
which are characterized by the presence of two cumulative double bonds (C=C=C). This
structural feature imparts unique reactivity, making it a valuable intermediate in organic
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synthesis, particularly for the production of polymers like rubber and plastics, and as a solvent
and lubricating oil additive.[1]

Molecular Structure and Identification

The molecular structure of 3-Methyl-1,2-butadiene consists of a five-carbon chain with a
central carbon atom forming double bonds with two adjacent carbon atoms. Two methyl groups
are attached to one of the terminal doubly bonded carbons.

Caption: 2D molecular structure of 3-Methyl-1,2-butadiene.

Table 1. Compound Identification

Identifier Value

IUPAC Name 3-methylbuta-1,2-diene[2]

1,1-Dimethylallene, 1,1-Dimethylallylene, 2-

Synonyms Methyl-2,3-butadiene, 3,3-Dimethylallene[3][4]
[5]

CAS Number 598-25-4[3][6]

Molecular Formula CsHs[1][2][3]

Molecular Weight 68.12 g/mol [6][7][8]

InChl Key PAKGDPSCXSUALC-UHFFFAOY SA-N[3][6]

SMILES CC(C)=C=C[6]

Physical Properties

3-Methyl-1,2-butadiene is a colorless to pale yellow liquid under standard conditions.[2] It is
characterized by high volatility and low boiling and melting points.

Table 2: Physicochemical Properties
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Property Value Conditions
Melting Point -148 °C[6][7][9]

-134 °C[1]

-114 °C[10]

Boiling Point 40-41 °C[6][7]

Density 0.694 g/mL[6][7] at 25 °C

0.692 g/mL[10]

0.667 g/mL[1]

Refractive Index (n20/D) 1.419[6][7] at 20 °C
1.417[10] at 20 °C
Vapor Pressure 6.87 psi (47.4 kPa)[6][9] at 20 °C

426.0 mmHg (56.8 kPa)[2]

Flash Point -12 °C (10.4 °F) Closed Cup

Solubilit Soluble in ether, benzene,
olubili
Y acetone, and ethanol.[1][7]

Chemical Properties and Reactivity

As an allene, 3-Methyl-1,2-butadiene exhibits reactivity characteristic of its cumulated double
bonds. It is primarily used in organic synthesis reactions.[1]

e Photo-induced Reactions: The compound has been utilized in studies of photo-induced
reactions with various cyanoarenes, such as 1,2,4,5-tetracyanobenzene, 1,4-
dicyanobenzene, and 1,4-dicyanonaphthalene, in the presence of methanol as a
nucleophile.[7]

» Polymerization: It can serve as a monomer or intermediate in the synthesis of rubbers and
plastics.[1]

o Flammability: It is a highly flammable liquid and vapor.[2]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and analysis of 3-Methyl-1,2-
butadiene are not extensively documented in readily available literature. However, a general
workflow for its characterization can be outlined based on standard organic chemistry
practices. The analytical methods mentioned across various sources include Gas
Chromatography (GC), Infrared (IR) Spectroscopy, and Mass Spectrometry.[11]

Preparation & Purification

Synthesis / Procurement

Distillation / Chromatography il

v v Structural & Purity Analysis

[NMR Spectroscopy (*H, 13C)j [ FT-IR Spectroscopy ] (Mass Spectrometry (GC-MS)]

v

[Purity Assessment (GC—FID)]

Applicatio;,’ & Storage
Use in Synthesis

- Store at 2-8°C
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Caption: General workflow for characterization and use.
Methodologies:

o Synthesis: Generally prepared via the alkylation of olefins. One method involves reacting n-
butene with a methylating agent like methanol in the presence of a catalyst.[1]

 Purification: Due to its low boiling point, fractional distillation is a suitable method for
purification. Chromatographic methods can also be employed for higher purity samples.

o Structural Analysis:

o Nuclear Magnetic Resonance (NMR): *H and *3C NMR would be critical for confirming the
molecular structure, showing characteristic shifts for the allenic protons and carbons, as
well as the methyl groups.

o Infrared (IR) Spectroscopy: The C=C=C stretching vibration of the allene group typically
appears as a sharp band in the range of 1950-1980 cm™1, a key diagnostic peak.[5][11]

o Mass Spectrometry (MS): Electron ionization mass spectrometry would confirm the
molecular weight (m/z = 68) and provide a fragmentation pattern to support structural
elucidation.[11]

o Purity Analysis: Gas Chromatography with a Flame lonization Detector (GC-FID) is the
standard method for determining the purity of volatile organic compounds like this one, with
assays typically showing =97% purity for commercial grades.[6][9]

Safety and Handling

3-Methyl-1,2-butadiene is a hazardous substance that requires careful handling in a controlled
laboratory environment.

Table 3: GHS Hazard Information
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Hazard Statement Code Description

Highly flammable liquid and

Flammability H225
vapor.[2]
o May be fatal if swallowed and
Aspiration Hazard H304 )
enters airways.[2]
Skin Irritation H315 Causes skin irritation.[2]
o Causes serious eye irritation.
Eye Irritation H319
[2]
_ o May cause respiratory
Respiratory Irritation H335

irritation.

Handling and Storage:

e Precautions: Keep away from sources of ignition.[1] Use only non-sparking tools and take
precautionary measures against static discharge. Wear suitable protective clothing, gloves,
and eye protection.[1] Handle in a well-ventilated area.

» Storage: Store in a cool, well-ventilated place in a tightly closed container. The
recommended storage temperature is 2-8°C.[6][9]

» First Aid: If swallowed, do NOT induce vomiting; seek immediate medical advice.[1] In case
of eye contact, rinse immediately with plenty of water and seek medical advice.[1]

Conclusion

3-Methyl-1,2-butadiene is a versatile chemical intermediate with well-defined physical
properties and predictable reactivity centered around its allene functional group. Its primary
applications are in polymer science and organic synthesis. Due to its high flammability and
potential health hazards, strict adherence to safety protocols during handling and storage is
mandatory. This guide serves as a foundational resource for professionals working with this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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